![molecular formula C21H25N3O B4534420 (3S*,4S*)-1-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]-4-(2-naphthyl)piperidin-3-ol](/img/structure/B4534420.png)
(3S*,4S*)-1-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]-4-(2-naphthyl)piperidin-3-ol
Description
This compound belongs to a class of chemicals that have been studied for their interaction with specific receptors and potential for various applications in medicinal chemistry. It shares structural similarities with compounds that have been explored for their receptor binding properties, synthesis methods, and molecular interactions.
Synthesis Analysis
Synthesis of related compounds involves multi-step chemical reactions, starting from basic chemical structures and incorporating functional groups through processes such as nucleophilic aromatic substitution, hydrogenation, and iodination. These methods have been optimized to ensure successful scale-up for the production of key intermediates in pharmaceutical synthesis (Fussell et al., 2012).
Molecular Structure Analysis
Molecular structure determinations, often through X-ray crystallography, reveal the conformational preferences of these compounds. For instance, studies have shown that the piperidine ring can adopt a chair conformation, and the geometry around certain atoms can be distorted tetrahedral, indicating the complexity and specificity of their three-dimensional structures (Naveen et al., 2015).
Chemical Reactions and Properties
Chemical reactions involving compounds with this core structure often include condensations with aldehydes, naphthol, and various amines, facilitated by catalysts under specific conditions. These reactions yield derivatives with potential biological activity, showcasing the chemical versatility and reactivity of this scaffold (Mokhtary & Torabi, 2017).
Physical Properties Analysis
Physical properties such as crystal packing, hydrogen bonding, and molecular interactions play a crucial role in the stability and behavior of these compounds. Detailed analyses, including Hirshfeld surface analysis, have been conducted to understand these interactions at the molecular level, which is vital for designing compounds with desired physical and chemical characteristics (R. V. & R. C., 2021).
Chemical Properties Analysis
The chemical properties of these compounds, including their reactivity, functional group transformations, and interaction with biological targets, have been extensively studied. For example, their ability to undergo conformational changes and bind to specific receptors highlights the importance of their chemical properties in medicinal chemistry (J. Shim et al., 2002).
properties
IUPAC Name |
(3S,4S)-1-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]-4-naphthalen-2-ylpiperidin-3-ol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O/c1-14-20(15(2)23-22-14)12-24-10-9-19(21(25)13-24)18-8-7-16-5-3-4-6-17(16)11-18/h3-8,11,19,21,25H,9-10,12-13H2,1-2H3,(H,22,23)/t19-,21+/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNTBDYGLRRKZNA-PZJWPPBQSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C)CN2CCC(C(C2)O)C3=CC4=CC=CC=C4C=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=NN1)C)CN2CC[C@H]([C@@H](C2)O)C3=CC4=CC=CC=C4C=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.